Cas no 1806002-51-6 (Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1806002-51-6
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4808738
• Update Time: 2025-10-28

Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8ClF2NO3/c1-16-7(15)3-5-4(10)2-6(14)8(13-5)9(11)12/h2,9,14H,3H2,1H3
• InChI Key： RBZCHIPVKBZCJH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)N=C1CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

Professional Introduction of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1806002-51-6)

The compound Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1806002-51-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, hydroxyl, and acetate groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate. Researchers have explored various methodologies to optimize the synthesis process, focusing on improving yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time while maintaining high product quality. Such innovations underscore the importance of this compound in cutting-edge research.

The structural complexity of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate makes it an attractive candidate for drug discovery programs. Its pyridine ring serves as a versatile scaffold for modifying pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated its potential as a lead compound in the development of novel anti-inflammatory agents. Preclinical trials have shown promising results, with the compound exhibiting potent anti-inflammatory activity in vitro and in vivo models.

In addition to its pharmaceutical applications, Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has garnered attention in the agrochemical industry. Its ability to inhibit key enzymes involved in plant growth regulation has positioned it as a potential candidate for developing environmentally friendly pesticides and herbicides. A research article published in Pest Management Science detailed its efficacy in controlling invasive plant species without adverse effects on non-target organisms.

The environmental impact of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has also been a topic of interest among scientists. Studies conducted under controlled laboratory conditions have assessed its biodegradability and toxicity profiles. Results indicate that the compound exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions, making it a more sustainable alternative to traditional chemicals.

From a manufacturing standpoint, the production of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate involves multi-step synthetic processes that require precise control over reaction conditions. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the isolation of high-purity product, which is essential for both research and commercial applications.

In conclusion, Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1806002-51-6) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key molecule for future innovations in science and technology.